[3-(Ethoxycarbonyl)isoxazol-5-YL]methanaminium chloride

• IUPAC Name: ethyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C7H10N2O3.ClH/c1-2-11-7(10)6-3-5(4-8)12-9-6;/h3H,2,4,8H2,1H3;1H
• InChI Key: NJCWXJCDLIEWLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)CN.Cl
• Molecular Formula: C7H11ClN2O3
• Molecular Weight: 206.63 g/mol

Description

“[3-(Ethoxycarbonyl)isoxazol-5-YL]methanaminium chloride” is a chemical compound with the CAS Number: 612511-84-9. It has a molecular weight of 206.63 and its IUPAC name is ethyl 5-(aminomethyl)-3-isoxazolecarboxylate hydrochloride. This compound is a white to yellow solid and is used in diverse scientific research areas due to its unique properties and reactivity. Its applications range from organic synthesis to medicinal chemistry.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H10N2O3.ClH/c1-2-11-7(10)6-3-5(4-8)12-9-6;/h3H,2,4,8H2,1H3;1H. This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 206.63. It appears as a white to yellow solid.

Scientific Research Applications

Structural Analysis and Stereochemistry

Studies have elucidated the crystal structure and stereochemical properties of related compounds, highlighting the significance of protonation, hydrogen bonding, and molecular packing in determining their reactivity and interactions. For example, Camerman et al. (2005) analyzed the stereochemistry of thiadiazole anticonvulsants, providing insights into how similar structural features may influence the activity of compounds like [3-(Ethoxycarbonyl)isoxazol-5-yl]methanaminium chloride through hydrogen bonding and hydrophilic-hydrophobic interactions in the crystal lattice (Camerman et al., 2005).

Synthesis and Functionalization

Research has also focused on the synthesis and functionalization of isoxazole derivatives, which are important for creating bioactive molecules and materials with specific properties. Dikusar et al. (2016) described a procedure for synthesizing functional isoxazole derivatives, which could be applied to compounds like [3-(Ethoxycarbonyl)isoxazol-5-yl]methanaminium chloride to enhance their utility in chemical synthesis (Dikusar et al., 2016).

Applications in Heterocyclic Chemistry

Further applications in heterocyclic chemistry involve the development of novel compounds with potential pharmaceutical or agrochemical applications. For instance, Kurasawa et al. (1987) explored the synthesis of novel quinoxalinylpyrazolo[5,1-c][1,2,4]triazines, demonstrating the versatility of isoxazole derivatives in constructing complex heterocyclic systems that could be relevant for [3-(Ethoxycarbonyl)isoxazol-5-yl]methanaminium chloride (Kurasawa et al., 1987).

Photonic and Material Science Applications

In the realm of materials science, the investigation into the optical and mechanical properties of related compounds provides a basis for the development of new materials with desirable photonic and mechanical characteristics. Umarani and Raja (2018) explored the third-order optical nonlinearity of a protonated nonlinear optical crystal, offering insights into how [3-(Ethoxycarbonyl)isoxazol-5-yl]methanaminium chloride could be utilized in photonic applications (Umarani & Raja, 2018).